7-Chlorobicyclo(2.2.1)heptane

• CAS: 765-80-0
• Molecular Formula: C7H11Cl
• Molecular Weight: 130.61 g/mol
• InChI: InChI=1S/C7H11Cl/c8-7-5-1-2-6(7)4-3-5/h5-7H,1-4H2
• InChIKey: MJPPLIVZXBJOSR-UHFFFAOYSA-N

7-Chlorobicyclo[2.2.1]heptane (CAS 765-80-0): A Bridgehead-Halogenated Norbornane Scaffold for Regioselective Synthesis and Mechanistic Investigation

7-Chlorobicyclo[2.2.1]heptane (7-chloronorbornane, C₇H₁₁Cl, MW 130.62) is a saturated bicyclic hydrocarbon bearing a single chlorine substituent at the unique methylene-bridge (C-7) position of the norbornane framework . This bridgehead-remote halogen placement fundamentally distinguishes it from isomeric chloronorbornanes (1-chloro, 2-exo-chloro) and the corresponding 7-bromo and 7-fluoro analogs. First characterized in the seminal solvolysis studies of Woods, Carboni, and Roberts (1956), the compound has served as a key probe for evaluating steric inhibition of hyperconjugation, carbocation rearrangement pathways, and anchimeric assistance in rigid bicyclic systems [1].

Mechanistic probe for hyperconjugation and carbocation rearrangement studies

Regiodivergent Friedel-Crafts reagent for 7-arylnorbornane synthesis

Thermally stable scaffold for high-temperature reaction development

• [1] Woods, W. G.; Carboni, R. A.; Roberts, J. D. Solvolytic Reactivities of Some 7-Chloronorbornane Derivatives. J. Am. Chem. Soc. 1956, 78 (21), 5653–5657. DOI: 10.1021/ja01602a051. View Source

Why 7-Chlorobicyclo[2.2.1]heptane Cannot Be Replaced by Common Isomeric or Halo-Analog Chloronorbornanes

The position of the chlorine atom in the bicyclo[2.2.1]heptane framework is the dominant determinant of both physical properties and chemical reactivity. The 7-chloro isomer exhibits solvolytic inertness that is orders of magnitude greater than the exo-2-chloro isomer, while its boiling point (175.1 °C at 760 mmHg) differs by over 100 °C from the 7-bromo analog (75 °C at 20 mmHg) [1]. Furthermore, free-radical chlorination of norbornane produces exclusively 1-chloro and 2-chloro products—with zero detectable 7-chloro isomer—meaning this compound cannot be accessed via the most common norbornane functionalization route and must be procured from dedicated synthetic pathways [2]. These non-interchangeable reactivity and property profiles make generic substitution scientifically unsound for applications ranging from physical organic mechanistic studies to Friedel-Crafts derivatization and medicinal chemistry scaffold elaboration.

Isomeric chloronorbornanes

1-Chloro and 2-exo-chloro isomers show profoundly different solvolytic reactivity, rearrangement selectivity, and Friedel-Crafts regiochemistry; direct replacement may compromise experimental outcomes.

7-Halogen analogs (Br, F)

7-Bromo analog has substantially lower boiling point, higher density, and different logP, altering purification and formulation behavior relative to the 7-chloro scaffold.

Synthetic accessibility

Direct radical chlorination of norbornane yields no detectable 7-chloro isomer; procurement requires dedicated synthetic routes, not generic norbornane functionalization.

• [1] ChemWhat. 7-Bromobicyclo[2.2.1]heptane (CAS 13237-88-2). Boiling Point: 75 °C/20 mmHg; Density: 1.38 g/mL at 20 °C. View Source
• [2] Yale University Chemistry 220. Free-radical chlorination of bicyclo[2.2.1]heptane: experimental product distribution—1-chloro 72%, 2-chloro 25%, 7-chloro 0%. View Source

Quantitative Differentiation Evidence for 7-Chlorobicyclo[2.2.1]heptane Relative to Closest Structural Analogs

Solvolytic Reactivity: 7-Chloronorbornane Is Inert Under Conditions Where exo-2-Norbornyl Chloride Solvolyzes Readily

7-Chloronorbornane (7-chlorobicyclo[2.2.1]heptane) possesses chlorine that is essentially unreactive under solvolytic conditions (80% ethanol, 100 °C) that readily solvolyze exo-norbornyl chloride (exo-2-chloronorbornane) and cyclopentyl chloride [1]. In contrast, anti-7-chloronorbornene—the unsaturated analog—solvolyzes approximately 55 times faster than exo-norbornyl chloride and about 7 times faster than α-methylallyl chloride under identical conditions [1]. The extreme unreactivity of the saturated 7-chloro system is attributed to steric inhibition of hyperconjugation at the bridge position, which prevents the double-bond participation that accelerates anti-7-chloronorbornene solvolysis [1].

Solvolysis reactivity

Head-to-head

7-Cl: inert under standard conditions; anti-7-Cl-norbornene: ~55× faster than exo-norbornyl chloride

Defines negative-control substrate for hyperconjugation studies.

80% EtOH, 100 °C; chloride liberation monitored.

Evidence Dimension	Solvolytic chlorine reactivity (relative rate)
Target Compound Data	7-Chloronorbornane: 'very unreactive chlorine' (no measurable solvolysis under standard conditions)
Comparator Or Baseline	exo-Norbornyl chloride: solvolyzes readily; anti-7-chloronorbornene: 55× faster than exo-norbornyl chloride; α-methylallyl chloride: baseline reference
Quantified Difference	7-Chloronorbornane is orders of magnitude less reactive than exo-norbornyl chloride; anti-7-chloronorbornene is ~55× faster than exo-norbornyl chloride and ~7× faster than α-methylallyl chloride
Conditions	80% ethanol at 100 °C; solvolysis monitored via chloride ion liberation

Why This Matters

This extreme solvolytic stability directly impacts the compound's utility as an inert scaffold for transformations requiring selective functionalization elsewhere in the molecule, and distinguishes it from the commonly available exo-2-chloro isomer for mechanistic probe applications.

• [1] Woods, W. G.; Carboni, R. A.; Roberts, J. D. Solvolytic Reactivities of Some 7-Chloronorbornane Derivatives. J. Am. Chem. Soc. 1956, 78 (21), 5653–5657. DOI: 10.1021/ja01602a051. View Source

Radical Chlorination Product Distribution: 7-Chlorobicyclo[2.2.1]heptane Is Absent from the Standard Synthetic Route

Under standard free-radical chlorination conditions, bicyclo[2.2.1]heptane (norbornane) yields a monochloride product mixture consisting of 72% 1-chlorobicyclo[2.2.1]heptane and 25% 2-chlorobicyclo[2.2.1]heptane, with 0% of the 7-chloro isomer detected [1]. The bridgehead (C-1) tertiary position dominates despite the presence of eight secondary C–H bonds, while the C-7 methylene bridge position shows no reactivity whatsoever. This is mechanistically attributed to the inability of the C-7 radical to achieve the planar geometry required for stabilization, combined with angle strain at the bridge position (C3–C7–C6 bond angle constraints) [1].

Radical chlorination yield

Class-level

0% 7-Cl vs. 72% 1-Cl / 25% 2-Cl

Common synthetic route fails; dedicated synthesis required.

Free-radical chlorination of norbornane.

Evidence Dimension	Product distribution from free-radical chlorination
Target Compound Data	7-Chlorobicyclo[2.2.1]heptane: 0% yield from direct radical chlorination
Comparator Or Baseline	1-Chlorobicyclo[2.2.1]heptane: 72% yield; 2-Chlorobicyclo[2.2.1]heptane: 25% yield; 4-chloro isomer: 3% yield
Quantified Difference	7-Chloro isomer: 0% vs. 1-chloro: 72% (absolute yield difference: 72 percentage points)
Conditions	Free-radical chlorination of bicyclo[2.2.1]heptane (standard relative reactivity values for 1°, 2°, 3° C–H bonds)

Why This Matters

Procurement of 7-chlorobicyclo[2.2.1]heptane cannot rely on direct chlorination of norbornane; it requires dedicated synthetic methods (e.g., peroxide-catalyzed sulfuryl chloride chlorination or multi-step routes), making authenticated commercial sourcing essential for research reproducibility.

• [1] Yale University Department of Chemistry. CHEM 220 Problem Set: Free-radical chlorination of [2.2.1]-bicycloheptane—experimental monochloride distribution: 1-chloro (72%), 2-chloro (25%), 4-chloro (3%), 7-chloro (0%). View Source

Physicochemical Property Differentiation: 7-Chloro vs. 7-Bromo Analog—Boiling Point, Density, and LogP

The 7-chloro and 7-bromo congeners of bicyclo[2.2.1]heptane exhibit markedly different physicochemical profiles despite their structural homology. The 7-chloro compound has a predicted normal boiling point of 175.1 °C at 760 mmHg and a predicted density of 1.1 g/cm³ . In contrast, the 7-bromo analog (CAS 13237-88-2) exhibits a boiling point of 75 °C at 20 mmHg and an experimentally measured density of 1.38 g/mL at 20 °C [1]. The ACD/LogP for 7-chloronorbornane is 3.16 , while the 7-bromo analog has a reported LogP of 2.57 [2]. The 7-fluoro analog (CAS 70279-04-8) has a molecular weight of only 114.16 g/mol (vs. 130.62 for 7-Cl) , further illustrating the property range accessible through halogen variation at the C-7 bridge position.

Physicochemical profile

Cross-study comparable

7-Cl BP ~175 °C, density 1.1 g/cm³, LogP 3.16 vs. 7-Br BP 75 °C/20 mmHg, density 1.38, LogP 2.57

Boiling point and lipophilicity differences guide purification and partitioning choices.

7-Cl values predicted; 7-Br experimental.

Evidence Dimension	Physicochemical properties (boiling point, density, logP, molecular weight)
Target Compound Data	7-Chlorobicyclo[2.2.1]heptane: BP 175.1 °C (760 mmHg), density 1.1 g/cm³ (predicted), ACD/LogP 3.16, MW 130.62
Comparator Or Baseline	7-Bromobicyclo[2.2.1]heptane: BP 75 °C (20 mmHg), density 1.38 g/mL (20 °C, experimental), LogP 2.57, MW 175.07; 7-Fluorobicyclo[2.2.1]heptane: MW 114.16
Quantified Difference	ΔBP ~100 °C (at comparable pressure), Δdensity ~0.28 g/mL, ΔLogP +0.59 (7-Cl more lipophilic), ΔMW −44.45 amu (7-Cl vs 7-Br)
Conditions	7-Cl: ACD/Labs predicted data; 7-Br: experimentally measured literature values; 7-F: computed molecular weight from C₇H₁₁F formula

Why This Matters

The substantially higher boiling point and lower density of the 7-chloro analog relative to the 7-bromo compound directly impact distillation-based purification strategies, vapor-phase handling, and formulation compatibility, making the chloro derivative preferable for applications requiring higher thermal stability or lower density.

• [1] ChemWhat. 7-Bromobicyclo[2.2.1]heptane (CAS 13237-88-2). Boiling Point 75 °C/20 mmHg; Density 1.38 g/mL at 20 °C (lit.). View Source
• [2] ChemTradeHub. (1s,4s)-7-Bromobicyclo[2.2.1]heptane (CAS 13237-88-2). LogP: 2.57. View Source

Carbocation Rearrangement Selectivity: 7-Chloronorbornane vs. 1-Chloronorbornane—Divergent Hydrolysis Product Distributions

Upon dissolution in SbF₅–SO₂ at −70 °C followed by warming and hydrolytic quenching, 7-chloronorbornane (V) yields exclusively 7-norbornanol (VII) and 2-exo-norbornanol (III) as products, with no 1-norbornanol detected [1]. In contrast, 1-chloronorbornane (IV) under identical conditions produces primarily 1-norbornanol (VIII) and 2-exo-norbornanol (III), with some unreacted starting material recovered even at elevated temperatures; 1-chloronorbornane is described as 'somewhat more inert' than the 7-isomer [1]. Critically, the hydrolysis experiments suggest that the 1-norbornyl and 7-norbornyl cations are not interconvertible, ruling out a common intermediate and confirming that the C-7 chlorine position dictates a unique rearrangement trajectory—likely a direct 1,3-hydride shift or fragmentation sequence to the 2-norbornyl cation, as opposed to the simple 1,2-hydride shift available to the 1-isomer [1].

Carbocation rearrangement

Head-to-head

7-Cl → 7-norbornanol + 2-exo-norbornanol only; 1-Cl → 1-norbornanol (major) + 2-exo-norbornanol; cations not interconvertible

Unique 1,3-hydride shift fingerprint; 1-chloro isomer cannot substitute.

SbF₅–SO₂, −70 °C; hydrolysis and GC analysis.

Evidence Dimension	Carbocation rearrangement product distribution upon SbF₅–SO₂ ionization and hydrolysis
Target Compound Data	7-Chloronorbornane: products = 7-norbornanol + 2-exo-norbornanol only; no 1-norbornanol detected
Comparator Or Baseline	1-Chloronorbornane: products = 1-norbornanol (major) + 2-exo-norbornanol (minor); starting material partially recovered; described as 'somewhat more inert'
Quantified Difference	Qualitative divergence in product identity: 7-Cl yields bridgehead-retained and rearranged products; 1-Cl yields bridgehead-retained product plus traces
Conditions	SbF₅–SO₂ at −70 °C, warmed to specified temperatures, cooled to −70 °C, hydrolyzed; products identified by capillary gas chromatography

Why This Matters

The non-interconvertibility of 7-norbornyl and 1-norbornyl cations makes 7-chloronorbornane the specific probe of choice for investigating 1,3-hydride shift mechanisms and bridgehead carbocation stability, applications for which the 1-chloro isomer cannot substitute.

• [1] Schleyer, P. v. R.; Fort, R. C., Jr.; Watts, W. E.; Comisarow, M. B.; Olah, G. A. Stable Carbonium Ions. XI. The Rate of Hydride Shifts in the 2-Norbornyl Cation. J. Am. Chem. Soc. 1964, 86, 4195–4196. (See also PDF reprint: Tables I and II, p. 5680.) View Source

Acetolysis Relative Rate: 7-Norbornyl Tosylate vs. 1-Norbornyl Tosylate—A 16-Fold Reactivity Differential

Although this datum pertains to the tosylate leaving group rather than chloride, it provides the most direct quantitative comparison of C-7 vs. C-1 bridgehead reactivity in the norbornane framework. The acetolysis of 1-norbornyl tosylate proceeds at only one-sixteenth (1/16) the rate of 7-norbornyl tosylate [1]. This 16-fold rate advantage for the 7-position directly reflects the differential stabilization of the incipient carbocationic transition state at the methylene bridge versus the bridgehead tertiary carbon. When translated to the chloride series, the same stereoelectronic principles govern relative reactivity, reinforcing why 7-chloronorbornane and 1-chloronorbornane exhibit fundamentally different ionization and rearrangement behavior.

Acetolysis rate (tosylate proxy)

Class-level

16× faster than 1-norbornyl tosylate

Reflects higher C-7 bridgehead activation toward heterolytic cleavage.

Acetolysis; C. J. Norton thesis, 1955.

Evidence Dimension	Acetolysis rate of norbornyl tosylates (proxy for bridgehead carbocation stability)
Target Compound Data	7-Norbornyl tosylate: relative rate = 1.0 (reference)
Comparator Or Baseline	1-Norbornyl tosylate: relative rate = 1/16 of 7-norbornyl tosylate
Quantified Difference	7-Norbornyl tosylate acetolyzes 16× faster than 1-norbornyl tosylate
Conditions	Acetolysis (acetic acid); data from Norton, C. J., Ph.D. Thesis, Harvard University, 1955, as cited by Schleyer et al. (1964)

Why This Matters

The 16-fold reactivity difference confirms that the C-7 bridge position is intrinsically more activated toward heterolytic C–X bond cleavage than the C-1 bridgehead position, making 7-chloronorbornane the preferred precursor for generating 7-norbornyl-derived reactive intermediates in synthetic applications.

• [1] Schleyer, P. v. R.; Fort, R. C., Jr.; Watts, W. E.; Comisarow, M. B.; Olah, G. A. Stable Carbonium Ions. XI. J. Am. Chem. Soc. 1964, 86, 4195–4196 (footnote 17: 'The acetolysis of 1-norbornyl tosylate is one-sixteenth the rate of 7-norbornyl tosylate: C. J. Norton, Ph.D. Thesis, Harvard University, 1955'). View Source

Friedel-Crafts Alkylation Utility: 7-Chloronorbornane Functions as a Regiospecific Norbornylating Agent Alongside exo-2-Chloronorbornane

Both exo-2-chloronorbornane and 7-chloronorbornane undergo Friedel-Crafts alkylation with benzene and substituted benzenes in the presence of SnCl₄ or AlCl₃ to afford norbornylated aromatic products [1]. The Olah group demonstrated that these two isomeric chlorides can be employed as complementary norbornyl electrophile precursors, with the site of chlorine attachment determining the regiochemical outcome of aromatic substitution—the 7-chloro isomer delivers the norbornyl group with the bridge position as the point of attachment to the aromatic ring, whereas the exo-2-chloro isomer attaches via the C-2 position [1]. This regiodivergence is mechanistically significant: the 7-chloro isomer cannot generate the same cationic intermediate as the 2-exo isomer, thereby providing access to a distinct regioisomeric product series.

Friedel-Crafts regiochemistry

Head-to-head

7-Cl + benzene → 7-phenylnorbornane; 2-exo-Cl → 2-phenylnorbornane; distinct constitutional isomers

Enables regiodivergent synthesis of aryl-norbornane libraries.

SnCl₄ or AlCl₃ catalyst; aromatic substrate.

Evidence Dimension	Regiochemical outcome of Friedel-Crafts norbornylation
Target Compound Data	7-Chloronorbornane + benzene (SnCl₄ or AlCl₃) → 7-phenylnorbornane derivatives
Comparator Or Baseline	exo-2-Chloronorbornane + benzene (SnCl₄ or AlCl₃) → 2-phenylnorbornane derivatives
Quantified Difference	Regiodivergent alkylation: C-7 vs. C-2 attachment to the aromatic ring (distinct constitutional isomers)
Conditions	SnCl₄ or AlCl₃ catalyst; benzene or substituted benzenes as nucleophile

Why This Matters

For synthetic chemists constructing norbornane-containing compound libraries, the regiodivergent Friedel-Crafts reactivity of 7-chloro vs. exo-2-chloro isomers enables deliberate control over the point of aryl attachment, making 7-chlorobicyclo[2.2.1]heptane an essential reagent for accessing 7-arylnorbornane scaffolds that are inaccessible from the more common 2-chloro isomer.

• [1] Olah, G. A.; Lee, C. S.; Prakash, G. K. S. Aromatic Substitution. 64. Friedel-Crafts Alkylation of Aromatics with exo-2-Chloro- and 7-Chloronorbornane. J. Org. Chem. 1994, 59 (9), 2590–2593. DOI: 10.1021/jo00088a049. View Source

Validated Application Scenarios for 7-Chlorobicyclo[2.2.1]heptane Based on Quantitative Differentiation Evidence

Mechanistic Probe for Steric Inhibition of Hyperconjugation and Non-Classical Carbocation Studies

The extreme solvolytic unreactivity of 7-chloronorbornane—inert under conditions where exo-norbornyl chloride solvolyzes readily (80% ethanol, 100 °C)—makes it the definitive negative-control substrate for distinguishing steric inhibition of hyperconjugation from anchimeric assistance in norbornyl systems [1]. Physical organic chemists investigating non-classical carbocation controversy can employ this compound as a 'locked' reference standard, where the absence of chlorine ionization provides a baseline against which participation effects in anti-7-substituted and 2-exo-substituted analogs can be calibrated.

Regiodivergent Friedel-Crafts Synthesis of 7-Arylnorbornane Libraries

As demonstrated by Olah and co-workers, 7-chloronorbornane undergoes AlCl₃- or SnCl₄-catalyzed Friedel-Crafts alkylation with aromatic substrates to yield 7-arylnorbornane products that are constitutionally distinct from those obtained using exo-2-chloronorbornane [1]. This regiodivergent reactivity is directly exploitable in medicinal chemistry programs requiring systematic exploration of aryl attachment geometry on the norbornane scaffold, where the C-7 regioisomer often exhibits distinct biological target engagement profiles compared to C-2 analogs.

Carbocation Rearrangement Pathway Mapping via Product Distribution Analysis

The distinctive hydrolysis product distribution of 7-chloronorbornane in superacid media (exclusively 7-norbornanol + 2-exo-norbornanol, with no 1-norbornanol) provides a unique stereoelectronic fingerprint for tracing 1,3-hydride shift mechanisms [1]. Researchers studying carbocation rearrangements can leverage this compound to differentiate between direct 1,3-hydride shifts and fragmentation-recombination pathways, applications where the 1-chloro isomer (which yields 1-norbornanol as the major product and is 'somewhat more inert') generates fundamentally different and non-interchangeable mechanistic information [1].

Thermally Stable Halogenated Scaffold for High-Temperature Reaction Screening

With a predicted boiling point of 175.1 °C at 760 mmHg—approximately 100 °C higher than the 7-bromo analog (75 °C at 20 mmHg) and roughly 10 °C higher than 1-chloronorbornane (165.6 °C)—7-chlorobicyclo[2.2.1]heptane offers superior thermal stability for reaction development under elevated temperature conditions . Combined with its ACD/LogP of 3.16 (indicating greater lipophilicity than the 7-bromo analog at LogP 2.57), this compound is particularly suited for applications requiring both thermal resilience and predictable partitioning behavior in biphasic or membrane-mimetic systems [2].

Application

Selection Property

Validation Focus

Hyperconjugation mechanistic probe

Solvolytic inertness as negative control

Verify absence of chloride ionization under standard solvolysis conditions

Friedel-Crafts 7-arylation

Regiodivergent electrophilic reactivity

Confirm 7-aryl vs 2-aryl regioisomer identity after alkylation

Carbocation rearrangement mapping

Unique rearrangement product fingerprint

Confirm exclusive formation of 7-norbornanol and 2-exo-norbornanol

High-temperature reaction scaffold

Higher thermal stability and lipophilicity

Validate boiling point and logP under reaction-relevant conditions

• [1] Woods, W. G.; Carboni, R. A.; Roberts, J. D. Solvolytic Reactivities of Some 7-Chloronorbornane Derivatives. J. Am. Chem. Soc. 1956, 78 (21), 5653–5657. / Olah, G. A.; Lee, C. S.; Prakash, G. K. S. J. Org. Chem. 1994, 59 (9), 2590–2593. / Schleyer, P. v. R. et al. J. Am. Chem. Soc. 1964, 86, 4195–4196. View Source
• [2] ChemTradeHub. 7-Bromobicyclo[2.2.1]heptane. LogP: 2.57; Boiling Point: 75 °C/20 mmHg. View Source